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Abstract

These application notes provide detailed protocols for the dissolution and preparation of stock
solutions for AZ960, a potent and specific ATP-competitive inhibitor of Janus kinase 2 (JAK2).
[1][2][3] Proper preparation and storage of stock solutions are critical for ensuring the
compound's stability and obtaining reproducible results in both in vitro and in vivo studies. This
document includes solubility data, step-by-step protocols for preparing high-concentration stock
solutions in Dimethyl Sulfoxide (DMSOQO), and guidelines for further dilution into aqueous media

for experimental use.

Introduction

AZ960 is a small molecule inhibitor targeting the JAK2 kinase with high potency, exhibiting a Ki
(inhibition constant) of 0.45 nM.[2][3][4] The JAK/STAT signaling pathway is crucial for cytokine
and growth factor receptor signaling, and its dysregulation, particularly through mutations like
JAK2 V617F, is implicated in various myeloproliferative diseases and cancers.[5] AZ960
inhibits the phosphorylation of downstream STAT3/5 proteins, thereby inducing growth arrest
and apoptosis in cancer cells.[1][5] Accurate preparation of AZ960 solutions is the first step
toward leveraging its therapeutic and research potential.

AZ960 Properties
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A summary of the key chemical properties of AZ960 is presented below.

Property Value

CAS Number 905586-69-8[1]
Molecular Formula CisHie6F2Ns[1][5]
Molecular Weight 354.4 g/mol [5]
Appearance Crystalline solid[5]

Solubility Data

The solubility of AZ960 in various common laboratory solvents is crucial for selecting the
appropriate vehicle for stock solution preparation. It is highly soluble in DMSO, moderately
soluble in ethanol, and poorly soluble in aqueous solutions. Sonication is often recommended
to facilitate dissolution.[1]

Solvent Maximum Solubility

DMSO 55 mg/mL (approx. 155.2 mM)[1]
Ethanol 3 mg/mL (approx. 8.5 mM)[1]
DMF 10 mg/mL][5]

DMSO:PBS (pH 7.2) (1:3) 0.25 mg/mL[5]

10% DMSO + 40% PEG300 + 5% Tween 80 +

2 mg/mL (approx. 5.6 mM)[1
45% Saline g/mL (app &N

Experimental Protocols
Protocol for Preparing a 10 mM DMSO Stock Solution (In
Vitro Use)

This protocol describes the preparation of a high-concentration stock solution in DMSO,
suitable for most cell-based assays.
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Materials:

AZ960 powder

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)
Microcentrifuge tubes or amber glass vials
Vortex mixer

Sonicator (optional, but recommended)

Calibrated precision balance and weigh paper/boat

Procedure:

Vial Preparation: Before opening, briefly centrifuge the vial containing the AZ960 powder to
ensure all the compound is collected at the bottom, as it may adhere to the cap or walls
during shipping.[1][6]

Weighing: Carefully weigh the desired amount of AZ960 powder. For example, to prepare 1
mL of a 10 mM solution, weigh out 3.54 mg of AZ960.

Dissolution: Add the appropriate volume of DMSO to the AZ960 powder. Using the example
above, add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly for 1-2 minutes to dissolve the compound.

Sonication (Recommended): If the solution is not completely clear, sonicate the vial for 5-10
minutes in a water bath sonicator to ensure complete dissolution.[1]

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge
tubes to avoid repeated freeze-thaw cycles.[2][7] Store aliquots as recommended in Section
5.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1684624?utm_src=pdf-body
https://www.benchchem.com/product/b1684624?utm_src=pdf-body
https://www.targetmol.com/compound/az960
https://www.mybiosource.com/biochemical/az960/3606504
https://www.benchchem.com/product/b1684624?utm_src=pdf-body
https://www.benchchem.com/product/b1684624?utm_src=pdf-body
https://www.benchchem.com/product/b1684624?utm_src=pdf-body
https://www.targetmol.com/compound/az960
https://www.medchemexpress.com/AZ960.html
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Stock Solution Workflow

Centrifuge AZ960 Vial
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Weigh AZ960 Powder

'
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'
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'
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'
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'

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for AZ960 stock solution preparation.

Protocol for Diluting Stock Solution for Cell-Based
Assays
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For cell culture experiments, the DMSO concentration should typically be kept below 0.5% to
avoid solvent-induced cytotoxicity.[7]

Procedure:

e Pre-warm Media: Warm the cell culture medium to 37°C before use to help prevent
precipitation of the compound upon dilution.[1]

o Serial Dilution: It is recommended to perform a stepwise or serial dilution. For example, to
achieve a final concentration of 1 uM in 2 mL of media:

o Dilute the 10 mM DMSO stock solution 1:10 in DMSO to make a 1 mM intermediate
solution.

o Add 2 pL of the 1 mM solution to 2 mL of pre-warmed cell culture medium.[1]
o Mix Gently: Mix the final solution by gentle inversion or swirling before adding to the cells.

Storage and Stability

Proper storage is essential to maintain the chemical integrity and activity of AZ960.

Storage )

Form Shelf Life Notes
Temperature

i Store in a dry, dark
Solid Powder -20°C > 4 years[5]
place.[8]

Stock Solution in Avoid repeated
-20°C Up to 1 year[2]

DMSO freeze-thaw cycles.[7]

Recommended for
-80°C Up to 2 years[2]

long-term storage.

AZ960 Signaling Pathway

AZ960 exerts its effect by inhibiting the JAK2 kinase, which is a critical component of the
JAK/STAT signaling pathway. This pathway is activated by various cytokines and growth
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factors, leading to the phosphorylation and activation of STAT (Signal Transducer and Activator
of Transcription) proteins, which then translocate to the nucleus to regulate gene expression
involved in cell proliferation, survival, and differentiation.

AZ960 Mechanism of Action
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Caption: AZ960 inhibits the JAK2/STAT signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Preparation of AZ960
Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1684624#how-to-dissolve-and-prepare-az960-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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